N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C26H25N7O3/c1-15-7-6-8-22(17(15)3)32-24-21(13-29-32)25(28-14-27-24)33-23(9-16(2)31-33)30-26(34)18-10-19(35-4)12-20(11-18)36-5/h6-14H,1-5H3,(H,30,34)
• InChI Key: OBZXEQHKLDKVFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=CC(=C5)OC)OC)C
• Molecular Formula: C26H25N7O3
• Molecular Weight: 483.5 g/mol

Description

The compound “N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,5-dimethoxybenzamide” is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine linkage. It’s part of a class of compounds that have received significant attention due to their biological and pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds has been done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The process involves the use of 1,3-dipolar organic azide and terminal alkyne in the presence of a Cu (I) catalyst.

Molecular Structure Analysis

The molecular structure of this compound is characterized by nuclear magnetic resonance (NMR) spectra and hydrogen bonding. The structure is further stabilized by C-H (cdots) π interactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are typically cycloaddition reactions of 1,3-dipolar organic azide and terminal alkyne. This process is catalyzed by Cu (I) and results in the formation of 1,4-disubstituted-1,2,3-triazoles.

Scientific Research Applications

Other Fields

While the compound specifically contains a pyrazolo[3,4-d]pyrimidine moiety, it’s essential to consider broader applications:

Antileishmanial and Antimalarial Activities: Pyrazole-bearing compounds (including those with pyrazolo[3,4-d]pyrimidine) show potent antileishmanial and antimalarial effects.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, similar compounds have shown a wide range of pharmacological potential. They have been reported to have antiviral, antimicrobial, antitumor, and other activities.

Future Directions

The future directions in the research of such compounds could involve the development of novel synthetic methodologies that serve molecules with improved druglikeness and ADME-Tox properties. Further exploration of the therapeutic effects of these compounds could also be a promising direction.